Cas no 22038-88-6 ((1R)-1-(Thiophen-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(Thiophen-2-yl)ethan-1-amine
• CAS No: 22038-88-6
• MF: C₆H₉NS
• MW: 127.207360029221
• MDL: MFCD09822150
• CID: 4641955
• PubChem ID: 952325
• Update Time: 2025-05-22

(1R)-1-(Thiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(thiophen-2-yl)ethan-1-amine
• (1R)-1-(2-thienyl)ethylamine
• (1R)-1-thiophen-2-ylethanamine
• (R)-1-(2-thienyl)ethylamine
• [R,(+)]-alpha-Methyl-2-thenylamine
• NE37547
• (I+/-R)-I+/--Methyl-2-thiophenemethanamine
• EN300-89279
• 22038-88-6
• DTXSID001291995
• N12970
• (R)-1-(Thiophen-2-yl)ethan-1-amine
• XAA03888
• LYJBVRVJQXVVPI-RXMQYKEDSA-N
• CS-0158748
• AKOS017463681
• (1R)-1-(THIOPHEN-2-YL)ETHANAMINE
• SCHEMBL15476824
• (R)-1-(thiophen-2-yl)ethanamine
• AS-59536
• MFCD09822150
• (1R)-1-(Thiophen-2-yl)ethan-1-amine

• MDL： MFCD09822150
• Inchi： 1S/C6H9NS/c1-5(7)6-3-2-4-8-6/h2-5H,7H2,1H3/t5-/m1/s1
• InChI Key： LYJBVRVJQXVVPI-RXMQYKEDSA-N
• SMILES： S1C=CC=C1[C@@H](C)N

Computed Properties

• Exact Mass: 127.04557046 g/mol
• Monoisotopic Mass: 127.04557046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.3
• Molecular Weight: 127.21

Additional information on (1R)-1-(Thiophen-2-yl)ethan-1-amine

Introduction to (1R)-1-(Thiophen-2-yl)ethan-1-amine (CAS No: 22038-88-6)

Introduction

Chemical Structure and Properties

Synthesis and Manufacturing

Applications in Pharmaceutical and Biomedical Fields

Recent Research and Development

Safety and Handling Considerations

Environmental Impact and Sustainability

Introduction to (1R)-1-(Thiophen-2-yl)ethan-1-amine (CAS No: 22038-88-6)

(1R)-1-(Thiophen-2-yl)ethan-1-amine, also known by its CAS number 22038-88-6, is a chiral organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of amines, specifically a secondary amine, due to the presence of a nitrogen atom bonded to two carbon groups. The molecule features a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom, attached to an ethanamine backbone. The stereochemistry at the chiral center is designated as R configuration, making this compound enantiomerically pure.

Chemical Structure and Properties

The molecular formula of (1R)-1-(Thiophen-2-yl)ethan-1-amines is C7H9NS, with a molecular weight of approximately 145.2 g/mol. The thiophene ring contributes to the compound's aromaticity, enhancing its stability and reactivity in various chemical reactions. The ethanamine group introduces basicity, allowing this compound to participate in nucleophilic substitutions and other amine-specific reactions.

Synthesis and Manufacturing

The synthesis of (1R)-1-(Thiophen-2-yethyl)ethanamines typically involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired enantiomeric excess. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production methods, reducing costs and improving yield.

Applications in Pharmaceutical and Biomedical Fields

In the pharmaceutical industry, (R)-configured thiophene-containing amines are valuable intermediates for drug development. Their unique structure allows them to act as building blocks for complex molecules with potential therapeutic applications.

Recent Research and Development

Pioneering research has explored the role of thiophene-containing amines in medicinal chemistry, revealing their potential as leads for novel drug candidates.

Safety and Handling Considerations

Handling (R)-configured thiophene-containing amines requires adherence to standard laboratory safety protocols due to their chemical reactivity.

Environmental Impact and Sustainability

Evaluating the environmental impact of thiophene-containing amine compounds, researchers are developing greener synthesis routes that minimize waste generation.